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Compound of Interest

Compound Name: 2-Chloro-5-(ethylsulfonyl)pyridine
CAS No.: 1206679-92-6
Cat. No.: B581571

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-5-(ethylsulfonyl)pyridine is a heterocyclic building block of significant interest in
medicinal chemistry and drug development. Its unique electronic and structural features, arising
from the interplay between the electron-withdrawing chloro and ethylsulfonyl groups and the
electron-deficient pyridine ring, make it a valuable synthon for accessing a diverse range of
complex molecular architectures. This guide provides a comprehensive overview of its core
properties, synthesis, reactivity, and applications, offering field-proven insights for its effective
utilization in research and development.

Physicochemical Properties

The fundamental properties of 2-Chloro-5-(ethylsulfonyl)pyridine are summarized below.
Understanding these characteristics is crucial for its proper handling, reaction setup, and
analytical characterization.
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Property Value Source
CAS Number 1206679-92-6 [1]
Molecular Formula C7HsCINO:2S [1][2]
Molecular Weight 205.66 g/mol [1]
Monoisotopic Mass 204.99643 Da [3]

Typically a solid (may be
Appearance [4]
colorless to pale yellow)

- Soluble in some organic
Solubility vent [4]
solvents

Predicted XLogP3 1.4 [5]

Molecular Structure

The structure of 2-Chloro-5-(ethylsulfonyl)pyridine features a pyridine ring substituted at the
2-position with a chlorine atom and at the 5-position with an ethylsulfonyl group.

Caption: 2D structure of 2-Chloro-5-(ethylsulfonyl)pyridine.

Synthesis and Reactivity

The synthesis of 2-Chloro-5-(ethylsulfonyl)pyridine and its derivatives often involves multi-
step sequences. A common strategy involves the oxidation of the corresponding thioether, 2-
chloro-5-(ethylsulfanyl)pyridine.[6] The thioether itself can be prepared through various
synthetic routes.

lllustrative Synthetic Workflow

The following diagram illustrates a general workflow for the synthesis of substituted pyridines,
which can be adapted for 2-Chloro-5-(ethylsulfonyl)pyridine. For instance, a starting material
like 2-chloro-5-bromopyridine can undergo a Suzuki or Wittig reaction to introduce a vinyl
group, which is then hydrogenated to an ethyl group.[7]
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Caption: Role in the drug development process.

Safety and Handling
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As with any chemical reagent, proper safety precautions must be observed when handling 2-
Chloro-5-(ethylsulfonyl)pyridine. While a specific safety data sheet (SDS) for this exact
compound is not readily available in the search results, related compounds provide guidance
on potential hazards. For instance, other chlorinated pyridine derivatives are known to be
harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation. [8][9]
[10]

Recommended Handling Procedures:

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection. [11]* Ventilation: Handle in a well-ventilated area, such as a chemical
fume hood, to avoid inhalation of dust or vapors. [5]* Storage: Store in a tightly closed
container in a dry, cool, and well-ventilated place. [5]Keep away from incompatible materials
like strong oxidizing agents. [9]* Disposal: Dispose of contents and container to an approved
waste disposal plant in accordance with local regulations. [9]

Conclusion

2-Chloro-5-(ethylsulfonyl)pyridine is a versatile and valuable building block for medicinal
chemists and researchers in drug development. Its well-defined structure and predictable
reactivity allow for its incorporation into a wide array of complex molecules with potential
therapeutic value. A thorough understanding of its properties, synthesis, and safe handling is
paramount to unlocking its full potential in the pursuit of novel pharmaceuticals.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b581571?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581571?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

